Cas no 1809273-81-1 (N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide)

• Product Name: N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide
• CAS No: 1809273-81-1
• MF: C₉H₁₁F₃N₂O₄
• MW: 268.189852952957
• CID: 5719174
• PubChem ID: 72700076
• Update Time: 2025-07-20

N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 1809273-81-1
• (R)-N-(4-(2,5-Dioxooxazolidin-4-yl)butyl)-2,2,2-trifluoroacetamide
• SCHEMBL16704420
• KWNIHCJDDYRQFW-RXMQYKEDSA-N
• N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide

• Inchi： 1S/C9H11F3N2O4/c10-9(11,12)7(16)13-4-2-1-3-5-6(15)18-8(17)14-5/h5H,1-4H2,(H,13,16)(H,14,17)/t5-/m1/s1
• InChI Key： KWNIHCJDDYRQFW-RXMQYKEDSA-N
• SMILES： FC(C(NCCCC[C@@H]1C(=O)OC(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 268.06709132g/mol
• Monoisotopic Mass: 268.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide

Introduction to N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide (CAS No. 1809273-81-1)

N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide, identified by its CAS number 1809273-81-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. The unique structural features of this molecule, particularly the presence of a trifluoroacetamide group and an oxazolidinone ring, make it a valuable candidate for further exploration in medicinal chemistry.

The trifluoroacetamide moiety is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration. In contrast, the oxazolidinone ring provides a rigid structure that can improve binding affinity to biological targets. The combination of these two structural elements in N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing trifluoroacetamide groups often exhibit enhanced binding to enzymes and receptors, which could be exploited for the development of drugs targeting various diseases. For instance, N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide has been investigated for its potential role in inhibiting certain kinases and proteases involved in cancer progression.

The stereochemistry of the oxazolidinone ring is another critical aspect that influences the biological activity of this compound. The (4R) configuration suggests that this molecule may have specific interactions with biological targets that are dependent on its three-dimensional structure. This has led to interest in using chiral resolution techniques to isolate enantiomerically pure forms of the compound for further study.

In vitro studies have begun to reveal the pharmacological profile of N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide. Initial experiments indicate that this compound exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data suggest that it may have anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation.

The synthesis of this compound presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access such molecules more efficiently. For example, asymmetric synthesis techniques have been employed to introduce the (4R) configuration at the oxazolidinone ring with high enantioselectivity. These advances have opened up new avenues for the development of chiral drugs.

The use of computational tools has also been instrumental in optimizing the synthesis of N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide. By predicting reaction outcomes and identifying optimal reaction conditions, researchers can streamline synthetic routes and improve yields. This has been particularly useful in multi-step syntheses where multiple stereocenters need to be introduced with high precision.

Future studies are planned to further explore the pharmacological properties of this compound. In vivo studies will be conducted to evaluate its efficacy and safety profile in animal models. Additionally, efforts are underway to develop more efficient synthetic routes that can be scaled up for industrial production.

The potential applications of N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide extend beyond oncology. Its unique structural features make it a promising candidate for developing treatments for other diseases such as neurodegenerative disorders and infectious diseases. The trifluoroacetamide group can be modified to enhance bioavailability and tissue penetration, while the oxazolidinone ring can be tailored to improve binding affinity to specific biological targets.

In conclusion, N-4-(4R)-2,5-Dioxo-4-oxazolidinylbutyl-2,2,2-trifluoroacetamide (CAS No. 1809273-81-1) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration. With continued research and development efforts aimed at optimizing its synthesis and evaluating its biological activity both in vitro and in vivo.